Cas no 106848-38-8 (1-Benzyl-4-bromo-1H-imidazole)

• Product Name: 1-Benzyl-4-bromo-1H-imidazole
• CAS No: 106848-38-8
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD09033094
• CID: 127333
• PubChem ID: 10354407
• Update Time: 2025-10-29

1-Benzyl-4-bromo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-bromo-1H-imidazole
• 1-BENZYL-4-BROMOIMIDAZOLE
• 1H-Imidazole,4-bromo-1-(phenylmethyl)-
• 1H-Imidazole, 4-bromo-1-(phenylmethyl)-
• AKOS015964930
• A801516
• DTXSID60438608
• AS-48220
• 4-bromanyl-1-(phenylmethyl)imidazole
• MFCD09033094
• J-504294
• CS-W023050
• F19810
• 4-bromo-1-(phenylmethyl)imidazole
• 106848-38-8
• DB-390831
• SCHEMBL25395574
• DB-337087

• MDL： MFCD09033094
• Inchi： 1S/C10H9BrN2/c11-10-7-13(8-12-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： SEDUHBKZBAORFI-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.99500
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.69390

1-Benzyl-4-bromo-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-Benzyl-4-bromo-1H-imidazole

1-Benzyl-4-bromo-1H-imidazole: A Comprehensive Overview

1-Benzyl-4-bromo-1H-imidazole, also known by its CAS number 106848-38-8, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the imidazole family, which is a five-membered ring consisting of two nitrogen atoms and three carbon atoms. The presence of a benzyl group at position 1 and a bromine atom at position 4 imparts unique electronic and structural properties to this molecule, making it highly versatile for both academic research and industrial applications.

The synthesis of 1-Benzyl-4-bromo-1H-imidazole typically involves a combination of nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions involved in its preparation. These methods not only enhance the purity of the final product but also open new avenues for scaling up production for commercial purposes.

In terms of applications, 1-Benzyl-4-bromo-1H-imidazole has garnered significant attention in the field of drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for designing inhibitors of kinases and other enzymes involved in disease pathways. For instance, derivatives of this compound have shown promising activity against cancer cell lines, suggesting its role in developing novel anti-cancer therapies.

Beyond pharmacology, 1-Benzyl-4-bromo-1H-imidazole has found applications in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The bromine atom at position 4 serves as a coordinating site, enabling the formation of stable metal complexes with transition metals such as copper, zinc, and iron. These materials exhibit unique magnetic and catalytic properties, making them candidates for use in sensing devices, catalysis, and energy storage technologies.

The structural versatility of 1-Benzyl-4-bromo-1H-imidazole also extends to its use in click chemistry reactions. The benzyl group provides an alkyne or azide moiety that can participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This capability has been exploited in the synthesis of complex molecules with high precision and efficiency. Recent advancements in click chemistry have further expanded the utility of this compound in constructing bioactive molecules and nanomaterials.

In conclusion, 1-Benzyl-4-bromo-1H-imidazole stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical properties, combined with recent innovations in synthetic methodologies and application areas, underscore its importance as a key building block in modern chemistry. As research continues to uncover new functionalities and uses for this compound, it is poised to play an even greater role in advancing scientific and technological frontiers.